LW3
Overview
Description
LW3 is novel selective HDAC3 inhibitor.
Scientific Research Applications
High-Performance Computing for Scientific Applications : A model called L3C (Loosely coupled cluster of clusters) is proposed for high-performance computing clusters (HPCCs), which are essential in scientific research for applications requiring large computational resources. This model aims to maximize throughput and optimize resource utilization in scientific computing environments (Rajan, Joshi, & Rawat, 2018).
Semantic Web in Life Sciences : The potential of World Wide Web Consortium (W3C) recommendations in supporting the application of peer-reviewed knowledge in discovery research in life sciences. This involves the use of semantic web technologies for flexible, extensible, and evolvable knowledge transfer (Neumann, Miller, & Wilbanks, 2004).
Laser-driven Light Ion Acceleration : The development and application of a novel Laser-driven Light Ions Acceleration Line (L3IA) demonstrates advancements in the field of laser and target parameters optimization for ion acceleration, with potential applications in scientific research (Gizzi et al., 2018).
Atmospheric Radiation Measurement : The Climate Research Facility of the US Department of Energy's Atmospheric Radiation Measurement (ARM) Program operates a network of ground-based microwave radiometers, contributing significantly to research on atmospheric measurements and climate studies (Cadeddu, Liljegren, & Turner, 2013).
Organic-Inorganic Hybrid Phosphors : Research in organic-inorganic hybrid materials containing trivalent lanthanide ions (Ln(3+)) for applications in optics, environment, energy, and biomedicine. This area represents a significant innovation in phosphors and lighting technologies (Carlos et al., 2011).
Laser Wakefield Accelerator-based Light Sources : LWFA-based light sources, such as x-rays or gamma-rays produced by Betatron motion, Compton scattering, and undulators, have potential applications across various fields, including medical, military, and condensed matter science (Albert & Thomas, 2016).
properties
Product Name |
LW3 |
|---|---|
Molecular Formula |
C19H17FN4O |
Molecular Weight |
336.3704 |
IUPAC Name |
N-(2-Amino-4-fluorophenyl)-4-((pyridin-3-ylmethyl)amino)benzamide |
InChI |
InChI=1S/C19H17FN4O/c20-15-5-8-18(17(21)10-15)24-19(25)14-3-6-16(7-4-14)23-12-13-2-1-9-22-11-13/h1-11,23H,12,21H2,(H,24,25) |
InChI Key |
MQTQTOSGNIYMSU-UHFFFAOYSA-N |
SMILES |
O=C(NC1=CC=C(F)C=C1N)C2=CC=C(NCC3=CC=CN=C3)C=C2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
LW3; LW-3; LW 3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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